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Compound of Interest

Compound Name: BMS-509744

Cat. No.: B1667217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing and administration of

BMS-509744, a selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), in various

animal models. The provided protocols are intended to serve as a guide for designing and

executing preclinical studies to evaluate the efficacy and pharmacokinetics of this compound.

Dosing and Administration Summary
BMS-509744 has been investigated in animal models primarily for its potential in treating

immune-mediated diseases. The following tables summarize the available quantitative data on

its administration in mice.

Table 1: Subcutaneous Administration of BMS-509744 in
Mice
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Animal
Model

Mouse
Strain

Dose Vehicle
Frequenc
y

Purpose
Referenc
e

IL-2

Production

Inhibition

Balb/c 50 mg/kg

H₂O:ethan

ol:Tween

80 (90:5:5)

Single

dose

To achieve

50%

inhibition of

anti-CD3

antibody-

induced IL-

2

production.

[1]

Ovalbumin-

Induced

Allergy/Ast

hma

Not

Specified

Not

Specified

Not

Specified

Not

Specified

To reduce

lung

inflammatio

n.

[1][2][3]

Table 2: Topical Administration of BMS-509744 in Mice
Animal
Model

Mouse
Strain

Concentr
ation

Vehicle
Frequenc
y

Purpose
Referenc
e

Imiquimod-

Induced

Psoriasis-

like Skin

Inflammati

on

Not

Specified

Not

Specified

Not

Specified

Not

Specified

To

ameliorate

skin

lesions,

epidermal

thickening,

and cell

infiltration.

[4][5]

Signaling Pathway and Mechanism of Action
BMS-509744 is a potent and selective, ATP-competitive inhibitor of ITK with an IC₅₀ of 19 nM.

[1][3][6] ITK is a crucial enzyme in the T-cell receptor (TCR) signaling pathway.[2] By inhibiting

ITK, BMS-509744 blocks downstream signaling events, including the phosphorylation of

phospholipase C gamma 1 (PLCγ1), calcium mobilization, and ultimately, the production of
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interleukin-2 (IL-2) and T-cell proliferation.[1][2] This mechanism underlies its potential as an

immunosuppressive and anti-inflammatory agent.

T-Cell

T-Cell Receptor
(TCR)

ITK PLCγ1

BMS-509744 Inhibits

Calcium
Mobilization IL-2 Production T-Cell

Proliferation

Click to download full resolution via product page

Caption: Mechanism of action of BMS-509744 in the ITK signaling pathway.

Experimental Protocols
Protocol 1: In Vivo Inhibition of IL-2 Production in Mice
Objective: To assess the in vivo efficacy of BMS-509744 in inhibiting T-cell activation by

measuring serum IL-2 levels.

Materials:

BMS-509744

Vehicle: Sterile water, Ethanol, Tween 80

Balb/c mice

Anti-CD3 antibody

ELISA kit for mouse IL-2

Standard laboratory equipment for animal handling, injection, and blood collection.

Procedure:
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Preparation of Dosing Solution:

Prepare the vehicle by mixing sterile water, ethanol, and Tween 80 in a 90:5:5 ratio.

Dissolve BMS-509744 in the vehicle to the desired concentration (e.g., for a 50 mg/kg

dose). Ensure complete dissolution.

Animal Dosing:

Administer BMS-509744 or vehicle to Balb/c mice via subcutaneous injection.

Induction of IL-2 Production:

15 minutes after compound administration, inject mice intravenously with an anti-CD3

antibody to stimulate T-cells and induce IL-2 production.

Sample Collection:

90 minutes after the anti-CD3 antibody injection, collect blood samples from the mice.

Process the blood to obtain serum.

Analysis:

Measure the concentration of IL-2 in the serum samples using a mouse IL-2 ELISA kit

according to the manufacturer's instructions.

Compound levels in the serum can be measured by mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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